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Compound of Interest

Compound Name: Formic acid (ammonium salt)

Cat. No.: B7798033

Essential Safety and Handling Guide for Formic
Acid (Ammonium Salt)

This guide provides immediate and essential safety and logistical information for the handling
of formic acid, ammonium salt (also known as ammonium formate). It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
operations and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Ammonium formate is a crystalline solid that can cause skin, eye, and respiratory tract irritation.
[1][2] It is also hygroscopic, meaning it absorbs moisture from the air.[2] Adherence to proper
PPE protocols is mandatory to minimize exposure risks.

Minimum PPE Requirements:

o Eye Protection: Chemical safety goggles or safety glasses with side shields are required.[3]
A face shield should be worn in addition to goggles when there is a splash hazard.[3]

e Hand Protection: Chemically resistant gloves, such as nitrile gloves, are the minimum
requirement for incidental contact.[3] For prolonged contact or immersion, the appropriate
glove material should be selected based on chemical compatibility.[4]
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o Body Protection: A laboratory coat is mandatory.[3][5] An apron resistant to chemicals should
be considered when handling large quantities.[5]

o Footwear: Closed-toe shoes must be worn at all times in the laboratory.[4][6]

» Respiratory Protection: If dust formation is likely and engineering controls like a fume hood
are not sufficient, a NIOSH/MSHA approved respirator with a dust filter should be worn.[5]

Quantitative Data Summary:

Property Value

pH 6.0-7.0 (5% aqueous solution)
Melting Point/Range 115-120°C /239 - 248 °F
Solubility Soluble in water

Molecular Weight 63.06 g/mol

The data presented is a compilation from multiple sources and may vary slightly between
suppliers.

Experimental Workflow: Handling and Preparation
of Solutions

This section provides a step-by-step guide for safely handling solid ammonium formate and
preparing an agueous solution in a laboratory setting.
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~

Preparation

1. Prepare Work Area
- Ensure fume hood is certified and operational.
- Gather all necessary equipment.

2. Don Personal Protective Equipment
- Lab coat, gloves, and safety goggles are mandatory.

4 Handling Solid )

3. Weigh Ammonium Formate
- Perform within a fume hood to minimize inhalation risk.
- Use a tared, sealed container if possible.

:

4. Dissolve in Solvent
- Slowly add the solid to the solvent to avoid splashing.
- Stir gently to dissolve.

- J

4 Cleanup and Storage R
5. Clean Work Area
- Decontaminate all surfaces and equipment used.
- Dispose of any contaminated disposables as chemical waste.
6. Store Solution
- Label the container clearly with the contents and concentration.
- Store in a cool, dry, well-ventilated area away from incompatible materials.

- J
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Experimental Workflow for Handling Ammonium Formate
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Protocol for Weighing and Dissolving Solid Ammonium Formate:
e Preparation:
o Ensure a chemical fume hood is available and functioning correctly.

o Gather all necessary equipment: ammonium formate container, spatula, weigh boat or
paper, beaker or flask for the solution, and the chosen solvent (e.g., deionized water).

o Set up a stir plate if needed.
e Donning PPE:

o Put on a lab coat, nitrile gloves, and chemical safety goggles.
e Weighing:

o Perform all manipulations of the solid ammonium formate inside the fume hood to
minimize the risk of inhaling dust.[1]

o Carefully open the container.

o Use a clean spatula to transfer the desired amount of ammonium formate to a weigh boat
or directly into a tared beaker.

o Avoid creating dust.[7] If dust is generated, ensure the fume hood sash is at the
appropriate height.

o Securely close the stock container of ammonium formate.

e Dissolution:

[¢]

Place the beaker with the weighed solid on a stir plate inside the fume hood.

[¢]

Slowly add the solvent to the beaker, avoiding splashes.

[e]

Begin stirring gently to aid dissolution.

o

Once dissolved, turn off the stirrer.
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e Cleanup:

o Clean the spatula and any other reusable equipment that came into contact with the
chemical.

o Dispose of the weigh boat and any other contaminated disposable items in the appropriate
solid chemical waste container.

o Wipe down the work surface inside the fume hood.
o Storage:
o Tightly seal the container with the prepared solution.
o Label the container with the chemical name, concentration, date, and your initials.

o Store the solution in a cool, dry, and well-ventilated area, away from strong oxidizing
agents, acids, and bases.[8]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures:
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Exposure Route Action

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[2]

Immediately remove contaminated clothing.
_ Flush the skin with plenty of water for at least 15
Skin Contact ) . e
minutes.[2] Seek medical attention if irritation

develops or persists.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact eyelids occasionally.[2] Remove contact lenses
if present and easy to do. Seek medical

attention.[1]

Do not induce vomiting. If the person is

conscious, give 2-4 cupfuls of water or milk.[2]
Ingestion Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.

Spill Response:

For a minor spill of solid ammonium formate:

o Evacuate the immediate area and alert others.[2]

o Wear appropriate PPE, including respiratory protection if dust is present.[2]
e Avoid generating dust.[7]

o Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container
for disposal.[8]

o Clean the spill area with soap and water.[9]
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For a large spill, or if you are unsure how to proceed, evacuate the area and contact your
institution's emergency response team.

Disposal Plan

All waste containing ammonium formate must be disposed of as hazardous chemical waste.

Waste Disposal Workflow:

Waste Collection

1. Collect Solid Waste 2. Collect Aqueous Waste
- Contaminated gloves, weigh boats, paper towels, etc. - Unused or spent solutions.
- I.

- Place in a designated, sealed bag or container. Place in a compatible, sealed, and labeled waste containe

4 Labeling and Storage h
\ 4 \ 4
3. Label Waste Container
- Clearly label with 'Hazardous Waste', full chemical name, and approximate concentration.

Y
4. Store Waste Securely
- Store in a designated satellite accumulation area.
- Keep away from incompatible materials.

Final Disposal
\ 4

[ 5. Request Waste Pickup j
- nt.

Follow institutional procedures to have the waste collected by the Environmental Health and Safety departme

Click to download full resolution via product page

Waste Disposal Workflow for Ammonium Formate

Step-by-Step Disposal Protocol:
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e Solid Waste:

o Collect all contaminated solid waste, such as gloves, weigh papers, and paper towels, in a
designated plastic bag or container.

o Seal the bag or container when not in use.
e Aqueous Waste:

o Collect all unused or waste aqueous solutions containing ammonium formate in a clearly
labeled, leak-proof container.

o Do not mix with incompatible waste streams.
e Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name:
"Ammonium Formate".

o Indicate the approximate concentration if it is a solution.
o Storage:

o Store the sealed waste containers in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is away from drains and incompatible materials.
e Pickup and Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department.[8] Follow their specific procedures for waste pickup
requests.

o Do not dispose of ammonium formate down the drain or in the regular trash.[10]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=A11550&productDescription=AMMONIUM+FORMATE%2C+OPTIMA+LCMS&vendorId=VN00033897&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/G1946-85021_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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